Cas no 56971-73-4 (Benzeneethanamine, N-methylene-)
56971-73-4 structure
Product Name:Benzeneethanamine, N-methylene-
CAS No:56971-73-4
MF:C9H11N
MW:133.190342187881
CID:347052
PubChem ID:11040746
Update Time:2025-04-19
Benzeneethanamine, N-methylene- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine, N-methylene-
- N-(2-phenylethyl)methanimine
- Phenethylamine methyl imine
- DTXSID70452890
- SCHEMBL14327007
- 56971-73-4
- FCUWHENJGJHLLJ-UHFFFAOYSA-N
-
- Inchi: 1S/C9H11N/c1-10-8-7-9-5-3-2-4-6-9/h2-6H,1,7-8H2
- InChI Key: FCUWHENJGJHLLJ-UHFFFAOYSA-N
- SMILES: N(=C)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 133.08923
- Monoisotopic Mass: 133.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 92.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 12.4Ų
Experimental Properties
- PSA: 12.36
Benzeneethanamine, N-methylene- Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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